Cas no 63341-51-5 (Butanoic acid, 3-amino-4-(ethylamino)-4-oxo-)

• Product Name: Butanoic acid, 3-amino-4-(ethylamino)-4-oxo-
• CAS No: 63341-51-5
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 959836
• PubChem ID: 21405478
• Update Time: 2025-04-19

Butanoic acid, 3-amino-4-(ethylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-4-(ethylamino)-4-oxo-
• Butanoic acid, 3-amino-4-(ethylamino)-4-oxo-
• 63341-51-5
• AKOS013568806
• DB-326098
• SCHEMBL12257061

• Inchi： 1S/C6H12N2O3/c1-2-8-6(11)4(7)3-5(9)10/h4H,2-3,7H2,1H3,(H,8,11)(H,9,10)
• InChI Key： QRRZDVHXGMVRIY-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)N)NCC

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.4Ų